2-Methyl-3-methylidenehexa-1,5-diene

• CAS No.: 61786-10-5
• Molecular Formula: C8H12
• Molecular Weight: 108.18 g/mol
• IUPAC Name: 2-methyl-3-methylidenehexa-1,5-diene
• InChI: InChI=1S/C8H12/c1-5-6-8(4)7(2)3/h5H,1-2,4,6H2,3H3
• InChI Key: HFKBPQIXHUXRBK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=C)CC=C

Description

2-Methyl-3-methylidenehexa-1,5-diene (CAS 61786-10-5) is a linear conjugated diene with a molecular formula of C₈H₁₂ and a molecular weight of 108.18 g/mol . Its structure is characterized by double bonds at the 1 and 5 positions, a methyl substituent at the 2-carbon, and a critical methylidene group at the 3-carbon . This arrangement creates a conjugated π-system that enhances the compound's stability and reactivity, making it a valuable bifunctional building block in scientific research . The compound's primary research value lies in its role as a substrate in transition metal-catalyzed transformations, cycloadditions, and polymerization reactions . The conjugation across its π-system allows it to engage with a wide range of transition metals, facilitating the construction of complex molecular architectures found in biologically active compounds and materials . It can be synthesized via base-induced elimination of hydrogen halide from an allylic halide or through acid-catalyzed double dehydration of the corresponding alcohol . In electrophilic addition reactions, 2-Methyl-3-methylidenehexa-1,5-diene can form resonance-stabilized allylic carbocation intermediates. This results in the formation of mixtures of both 1,2- and 1,4-addition products, a hallmark of conjugated diene reactivity . The mechanism of action involves its conjugated double bonds interacting with electrophiles, where the stability of the resulting carbocation intermediates is enhanced by resonance, allowing for the formation of multiple products depending on the reaction conditions . This reagent is for research use only and is not approved for human or veterinary diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Methyl-3-methylidenehexa-1,5-diene can be synthesized through various methods. One common approach involves the base-induced elimination of hydrogen halide (HX) from an allylic halide . This method is widely used for preparing conjugated dienes.

Industrial Production Methods

Industrial production of conjugated dienes, including 2-Methyl-3-methylidenehexa-1,5-diene, often involves the acid-catalyzed double dehydration of alcohols. For example, isoprene, a similar compound, is produced by the acid-catalyzed double dehydration of 3-methyl-1,3-butanediol .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-methylidenehexa-1,5-diene undergoes various chemical reactions, including:

Electrophilic Addition: This compound can react with electrophiles such as hydrogen halides (HX) to form addition products.

Oxidation and Reduction: Like other dienes, it can undergo oxidation and reduction reactions, although specific conditions and reagents may vary.

Common Reagents and Conditions

Hydrogen Halides (HX): Used in electrophilic addition reactions to form 1,2- and 1,4-addition products.

Catalysts: Acid catalysts are often used in industrial production methods.

Major Products Formed

1,2-Addition Products: Formed when the electrophile adds to the first and second carbon atoms of the diene.

1,4-Addition Products: Formed when the electrophile adds to the first and fourth carbon atoms of the diene.

Scientific Research Applications

2-Methyl-3-methylidenehexa-1,5-diene has various applications in scientific research:

Chemistry: Used as a building block in organic synthesis and polymer chemistry.

Biology and Medicine:

Industry: Used in the production of synthetic polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-3-methylidenehexa-1,5-diene in chemical reactions involves the interaction of its conjugated double bonds with electrophiles. The stability of the resulting carbocation intermediates is enhanced by resonance, which allows for the formation of both 1,2- and 1,4-addition products . The molecular targets and pathways involved depend on the specific reaction and conditions used.

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected 1,5-Dienes

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Structure Type	Key Substituents	Notable Properties
2-Methyl-3-methylidenehexa-1,5-diene	C₈H₁₂	108.184	Linear diene	Methyl, methylidene	Conjugated π-system enhances stability
1,5,5-Trimethylcyclohexa-1,3-diene	C₉H₁₄	122.21	Cyclic diene	Three methyl groups	Ring strain reduces stability
(E)-3-Methoxy-hexa-1,5-dienyl-benzene	C₁₃H₁₆O	188.26	Substituted diene	Methoxy, benzene	Electron-rich diene for Diels-Alder
(Cycloocta-1,5-diene)platinum(II) chloride	C₈H₁₂Cl₂Pt	374.16	Metal-coordinated	Platinum coordination	Stabilized by metal-ligand bonds

Key Observations:

• Linear vs. Cyclic Dienes : The target compound’s linear structure avoids the ring strain observed in 1,5,5-trimethylcyclohexa-1,3-diene, which may exhibit lower thermal stability due to its constrained geometry .
• Substituent Effects : The methoxy group in (E)-3-methoxy-hexa-1,5-dienyl-benzene donates electrons, increasing electron density at the diene and enhancing reactivity in electrophilic additions compared to the alkyl-substituted target compound .
• Metal Coordination : The platinum complex in (cycloocta-1,5-diene)platinum(II) chloride demonstrates how metal coordination stabilizes dienes, reducing their inherent reactivity as free ligands .

Thermodynamic and Stability Considerations

• Cyclic dienes like 1,5,5-trimethylcyclohexa-1,3-diene may exhibit reduced stability due to torsional strain, whereas linear analogs benefit from conformational flexibility.